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Compound of Interest

Compound Name: 2-Acetylhydroquinone

Cat. No.: B116926

Essential Safety and Handling Guide for 2-
Acetylhydroquinone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Acetylhydroquinone (also known as Quinacetophenone), ensuring the well-being of
laboratory personnel and adherence to safety protocols. The following procedural guidance is
designed to directly address operational questions and establish a secure and efficient
workflow.

Hazard Identification and GHS Classification

2-Acetylhydroquinone is a chemical compound that requires careful handling due to its
potential health hazards. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), it is classified as follows:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[1]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

The primary defense against exposure to 2-Acetylhydroquinone is the correct and consistent
use of personal protective equipment. The following PPE is mandatory when handling this

compound:
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety Goggles and/or Face
Shield

Goggles must be chemical-
resistant and compliant with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
should be worn over safety
glasses, especially when there

is a risk of splashes.

Skin/Body

Chemical-resistant Lab Coat or

Apron

A full-length, long-sleeved
laboratory coat is required. For
tasks with a higher potential for
splashes, a chemical-resistant
apron should be worn over the

lab coat.

Hands

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for any signs of
damage before use.
Contaminated gloves must be
disposed of as hazardous

waste.

Respiratory

Respirator

Work should be conducted in a
well-ventilated area or under a
chemical fume hood to
minimize inhalation exposure.
If dust or aerosols are likely to
be generated, a NIOSH/MSHA
approved respirator with an
appropriate particulate filter
(e.g., N95) should be used.
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Step-by-Step Handling and Disposal Protocol

Adherence to a standardized operational workflow is crucial for minimizing risks associated
with 2-Acetylhydroquinone.

1. Preparation:
o Ensure all necessary PPE is readily available and in good condition.

o Work in a designated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.

» Confirm that an emergency eyewash station and safety shower are accessible and
operational.

o Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and clearly
label all containers.

2. Weighing and Transferring:

e Handle solid 2-Acetylhydroquinone with care to avoid the generation of dust.

e Use a clean, dry spatula for transferring the solid.

o Weigh the compound on weighing paper or in a tared container within the fume hood.
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation persists.

 Inhalation: Remove the individual from the exposure to fresh air immediately. If breathing is
difficult, administer oxygen. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.

4. Spill Management:
o For small spills, immediately clean up using appropriate protective equipment.

o Sweep up the spilled solid, taking care to avoid generating dust, and place it into a suitable,
labeled container for disposal.

e Ensure the area is well-ventilated.
5. Waste Disposal:

» All waste materials, including contaminated PPE and spilled solids, should be collected in a
designated and properly labeled hazardous waste container.

» Dispose of the chemical waste in accordance with all local, state, and federal regulations. Do
not empty into drains.

Below is a workflow diagram illustrating the key steps for handling and disposing of 2-
Acetylhydroquinone.
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Workflow for Handling and Disposal of 2-Acetylhydroquinone
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Caption: A workflow diagram for handling and disposing of 2-Acetylhydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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